Cas no 1803814-95-0 (1,2-Dimethyl-4-ethoxy-3-nitrobenzene)

• Product Name: 1,2-Dimethyl-4-ethoxy-3-nitrobenzene
• CAS No: 1803814-95-0
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 5000739
• Update Time: 2025-10-29

1,2-Dimethyl-4-ethoxy-3-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1,2-Dimethyl-4-ethoxy-3-nitrobenzene

• Inchi： 1S/C10H13NO3/c1-4-14-9-6-5-7(2)8(3)10(9)11(12)13/h5-6H,4H2,1-3H3
• InChI Key： BPMALPOTHQVERW-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(C)=C(C)C=1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 202
• XLogP3: 2.8
• Topological Polar Surface Area: 55

Additional information on 1,2-Dimethyl-4-ethoxy-3-nitrobenzene

Introduction to 1,2-Dimethyl-4-ethoxy-3-nitrobenzene (CAS No. 1803814-95-0)

1,2-Dimethyl-4-ethoxy-3-nitrobenzene, identified by the Chemical Abstracts Service Number (CAS No.) 1803814-95-0, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its nitro and ether functional groups, presents a unique structural framework that makes it a valuable intermediate in synthetic chemistry and a potential candidate for further biological evaluation.

The molecular structure of 1,2-Dimethyl-4-ethoxy-3-nitrobenzene consists of a benzene ring substituted with two methyl groups at the 1 and 2 positions, an ethoxy group at the 4 position, and a nitro group at the 3 position. This specific arrangement of substituents imparts distinct electronic and steric properties to the molecule, which can be exploited in various chemical reactions and biological assays. The presence of the nitro group, in particular, suggests potential reactivity that could be harnessed in the synthesis of more complex molecules.

In recent years, there has been growing interest in the development of novel aromatic compounds for their applications in medicinal chemistry. The nitroaromatic derivatives, including 1,2-Dimethyl-4-ethoxy-3-nitrobenzene, have been extensively studied due to their diverse biological activities. These compounds often serve as key intermediates in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals. The ability to modify the structure of these molecules allows researchers to fine-tune their properties for specific applications.

One of the most compelling aspects of 1,2-Dimethyl-4-ethoxy-3-nitrobenzene is its potential as a building block for more complex pharmacophores. The nitro group can be reduced to an amine, providing a pathway to introduce amine functionalities into the molecule. This transformation is particularly useful in drug design, where amine groups are frequently incorporated into active pharmaceutical ingredients (APIs) due to their ability to form hydrogen bonds and participate in various biochemical interactions.

Moreover, the ethoxy group in 1,2-Dimethyl-4-ethoxy-3-nitrobenzene contributes to the molecule's solubility and stability, making it more amenable to further chemical manipulation. The presence of both methyl and ethoxy groups also influences the electronic properties of the benzene ring, potentially affecting its reactivity in different chemical environments. These features make it a versatile compound for synthetic chemists working on complex organic transformations.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like 1,2-Dimethyl-4-ethoxy-3-nitrobenzene with greater accuracy. Molecular modeling techniques can be used to simulate how this compound interacts with biological targets such as enzymes and receptors. These simulations help identify potential lead compounds for drug development and provide insights into their mechanism of action.

The pharmaceutical industry has shown particular interest in nitroaromatic compounds due to their reported biological activities. For instance, derivatives of nitrobenzenes have been investigated for their antimicrobial, anti-inflammatory, and anticancer properties. While 1,2-Dimethyl-4-ethoxy-3-nitrobenzene itself may not exhibit these properties directly, its structural features suggest that it could be modified to produce more active derivatives.

In synthetic chemistry, 1,2-Dimethyl-4-ethoxy-3-nitrobenzene serves as a valuable intermediate in multi-step syntheses. Its reactivity allows for the introduction of various functional groups through substitution reactions such as nucleophilic aromatic substitution (SNAr) or reduction reactions. These transformations are fundamental in constructing complex molecular architectures required for advanced materials and pharmaceuticals.

The use of 1,2-Dimethyl-4-ethoxy-3-nitrobenzene in research also aligns with broader trends in green chemistry. By utilizing well-characterized intermediates like this one, researchers can streamline synthetic pathways and reduce waste. Additionally, computational methods can help optimize reaction conditions to minimize environmental impact while maintaining high yields.

As our understanding of molecular interactions continues to evolve, compounds like 1,2-Dimethyl-4-ethoxy-3-nitrobenzene will remain relevant in both academic research and industrial applications. Their structural versatility allows them to be tailored for a wide range of uses, from developing new drugs to creating advanced materials with tailored properties.

In conclusion,1,2-Dimethyl-4-ethoxy-3-nitrobenzene (CAS No. 1803814-95) represents an important compound in modern chemical biology and pharmaceutical research. Its unique structural features make it a valuable intermediate for synthetic chemists and a promising candidate for further biological evaluation. As research progresses，this compound is likely to play an increasingly significant role in drug discovery and material science.